Cas no 394237-03-7 (ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate)

Ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate is a specialized organic compound featuring a 1,3,4-thiadiazole core substituted with a 2-chlorophenyl group and a carbamoyl-linked propylthioacetate side chain. This structure confers reactivity suitable for applications in medicinal chemistry and agrochemical research, particularly as a potential intermediate in the synthesis of bioactive molecules. The presence of the thiadiazole ring and ester functionality enhances its utility in heterocyclic derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups. Purity and stability are critical for reliable experimental outcomes.
ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate structure
394237-03-7 structure
Product Name:ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate
CAS No:394237-03-7
MF:C16H18ClN3O3S2
MW:399.915420055389
CID:6586280
PubChem ID:3414369
Update Time:2025-10-22

ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate
    • ethyl 2-((1-((5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)amino)-1-oxobutan-2-yl)thio)acetate
    • Acetic acid, 2-[[1-[[[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]amino]carbonyl]propyl]thio]-, ethyl ester
    • ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
    • AKOS024598890
    • F0748-0424
    • AB00672427-01
    • 394237-03-7
    • ethyl 2-[1-[[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]amino]-1-oxobutan-2-yl]sulfanylacetate
    • Inchi: 1S/C16H18ClN3O3S2/c1-3-12(24-9-13(21)23-4-2)14(22)18-16-20-19-15(25-16)10-7-5-6-8-11(10)17/h5-8,12H,3-4,9H2,1-2H3,(H,18,20,22)
    • InChI Key: XCFAXAUZNPTCLX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CSC(C(NC1=NN=C(C2=CC=CC=C2Cl)S1)=O)CC

Computed Properties

  • Exact Mass: 399.0478115g/mol
  • Monoisotopic Mass: 399.0478115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.367±0.06 g/cm3(Predicted)
  • pka: 7.92±0.50(Predicted)

ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0748-0424-2μmol
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0748-0424-5μmol
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0748-0424-10μmol
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0748-0424-20μmol
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0748-0424-1mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0748-0424-2mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0748-0424-3mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0748-0424-4mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0748-0424-5mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0748-0424-10mg
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
394237-03-7 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate

Introduction to Ethyl 2-(1-{5-(2-Chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7)

Ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole moiety and a chlorophenyl group, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate is notable for its intricate arrangement of functional groups. The thiadiazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, is a key feature that imparts specific chemical and biological properties to the molecule. The presence of the chlorophenyl group further enhances the compound's reactivity and selectivity in various biological systems. The ester functionality at the ethyl group adds to the compound's solubility and stability, making it suitable for pharmaceutical applications.

The synthesis of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate typically involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine with an appropriate acyl chloride or acid anhydride to form the carbamate intermediate. This intermediate is then reacted with 2-(propylsulfanyl)acetic acid ethyl ester to yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions through the use of catalysts and alternative solvents.

In terms of biological activities, ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have explored its antimicrobial properties against a range of bacterial and fungal strains. The compound's ability to modulate specific cellular targets makes it a valuable candidate for further drug development.

Recent studies have also investigated the pharmacokinetic properties of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles in different animal models. The data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for optimizing its therapeutic potential in clinical settings.

The safety profile of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in human subjects.

In conclusion, ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7) is a promising compound with a unique chemical structure that holds significant potential for various therapeutic applications. Its anti-inflammatory and antimicrobial properties make it an attractive candidate for further drug development. Continued research into its synthesis methods, biological activities, pharmacokinetics, and safety profile will be essential for realizing its full potential in the pharmaceutical industry.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen